N-benzyl-N-methyl-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide

• IUPAC Name: N-benzyl-N-methyl-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-3-4-8-13-25-21(27)18-12-11-17(14-19(18)23-22(25)28)20(26)24(2)15-16-9-6-5-7-10-16/h5-7,9-12,14H,3-4,8,13,15H2,1-2H3,(H,23,28)
• InChI Key: FFNHDXAULKQHGR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N(C)CC3=CC=CC=C3)NC1=S
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

“N-benzyl-N-methyl-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide” is a complex organic compound. It seems to belong to the class of quinazolines, which are heterocyclic compounds containing a two-ring system comprising a benzene ring fused to a pyrimidine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, quinazolines are generally synthesized from anthranilic acid derivatives or through the reaction of anilines using malonic acid equivalents.

Chemical Reactions Analysis

Quinazolines and their derivatives have been used in the synthesis of related four-membered to seven-membered heterocycles. They are also known to react with various organic halides.

Scientific Research Applications

Threshold Voltage Reduction: BNA doping decreases the threshold voltage of LC cells due to reduced splay elastic constants and increased dielectric anisotropy. .

Fast Response Time: BNA-doped LC cells exhibit a significantly faster fall time (five times faster than pure LCs) when operated under high voltage difference conditions. .

Enhanced Absorbance for Blue Light: Density functional theory calculations show that BNA strengthens absorbance for blue light, enhancing molecular interaction energy and dipole moment. .

Terahertz Generation

BNA has been used for ultra-wideband difference frequency generation (DFG) in terahertz (THz) applications. .

Nonlinear Optical Properties

BNA exhibits nonlinear optical properties. .

Biological Potential

While not directly related to scientific research, it’s interesting to note that derivatives of BNA have shown biological activity. .

Future Applications

Given BNA’s unique properties, further exploration is warranted. .

Computational Insights

Density Functional Theory (DFT) calculations provide insights into BNA’s molecular geometries, polarizability, and dipole moment within LC mixtures. .

Future Directions

Quinazolines and their derivatives have been the focus of many research studies due to their wide range of biological activities. Future research may focus on exploring the potential of this specific compound and similar compounds for various therapeutic applications.